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Compound of Interest

Compound Name: Chlorodicyclohexylphosphine

Cat. No.: B095532

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of chlorodicyclohexylphosphine. This key organophosphorus compound is a versatile
reagent and ligand precursor in a multitude of chemical transformations, making a thorough
understanding of its properties essential for its effective and safe use in research and
development.

Core Properties of Chlorodicyclohexylphosphine

Chlorodicyclohexylphosphine, with the chemical formula C12H22CIP, is a colorless to pale
yellow liquid known for its pungent odor.[1] Its reactivity stems from the phosphorus-chlorine
bond, which is susceptible to nucleophilic attack.[2]
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Property Value Reference
CAS Number 16523-54-9 [3]
Molecular Weight 232.73 g/mol [3]

Density 1.054 g/mL at 25 °C [41[5]
Boiling Point 165 °C at 12 mmHg [4115]
Melting Point 126-128 °C [6]
Refractive Index n20/D 1.533 [415]

Flash Point 113 °C (closed cup) [4]

Solubility Profile

Quantitative solubility data for chlorodicyclohexylphosphine in common organic solvents is
not readily available in published literature. However, qualitative assessments indicate that it is
soluble in many organic solvents while being immiscible with and highly reactive towards water.

[1]

Qualitative Solubility:

e Soluble in: Benzene, ether, tetrahydrofuran (THF), toluene, dichloromethane, and hexane.
 Insoluble and Reactive with: Water. It reacts violently with water and moisture.[1][5]

Due to its reactivity with protic solvents, solubility in alcohols like methanol and ethanol is not
recommended without taking appropriate precautions, as it may lead to decomposition.

Experimental Protocol for Determining Solubility

The following is a model protocol for the gravimetric determination of the solubility of the air-
sensitive liquid chlorodicyclohexylphosphine in an organic solvent. This procedure should be
performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Obijective: To determine the solubility of chlorodicyclohexylphosphine in a given organic
solvent at a specific temperature.
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Materials:

e Chlorodicyclohexylphosphine

o Anhydrous organic solvent of interest (e.g., THF, toluene, hexane)

o Small, sealable vials with PTFE-lined caps

» Analytical balance

o Temperature-controlled environment (e.g., water bath, heating block)
e Syringes and needles

 Inert gas supply (Argon or Nitrogen)

Procedure:

o Preparation: Dry all glassware and vials in an oven at >120°C overnight and cool under a
stream of inert gas. Ensure the solvent is anhydrous and deoxygenated.

o Sample Preparation: In an inert atmosphere, add a known volume of the chosen solvent to a
pre-weighed vial.

» Addition of Solute: Slowly add chlorodicyclohexylphosphine to the solvent with gentle
stirring until a persistent cloudy suspension is observed, indicating saturation.

o Equilibration: Seal the vial tightly and place it in a temperature-controlled environment. Allow
the solution to equilibrate for at least 24 hours with continuous stirring to ensure saturation is
reached.

o Sample Withdrawal: After equilibration, stop stirring and allow any undissolved material to
settle. Carefully withdraw a known volume of the clear supernatant using a pre-weighed,
gas-tight syringe.

o Gravimetric Analysis: Transfer the syringe to an analytical balance and record the weight of
the syringe and the contained solution.
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¢ Solvent Evaporation: Transfer the solution from the syringe to a pre-weighed vial. Carefully
evaporate the solvent under a stream of inert gas or under vacuum, leaving behind the non-
volatile chlorodicyclohexylphosphine.

+ Final Weighing: Weigh the vial containing the dried solute.
¢ Calculation: Calculate the solubility using the following formula:
Solubility ( g/2100 mL) = (Mass of residue / Volume of aliquot) * 100

Logical Workflow for Solubility Determination

Hydrolysis Oxidation
Chlorodlcyclohexylphosphme Chlorod|cyclohexylphosph|ne)
/ H20 + H20 + 02
[chyclohexylphosphme Oxide D|cyclohexylphosph|n|c Chlonde}
Ethyl Trichloroacetate CIsCCO:zEt = Ethyl Dichloroacetate CHCI2CO2Et
Dicyclohexylphosphine (CeH11)2PH = Chlorodicyclohexylphosphine (CeH11)2PCI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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